Cas no 1270390-69-6 (2-2-fluoro-5-(trifluoromethyl)phenylpiperidine)

• Product Name: 2-2-fluoro-5-(trifluoromethyl)phenylpiperidine
• CAS No: 1270390-69-6
• MF: C₁₂H₁₃F₄N
• MW: 247.231937170029
• CID: 6460668
• PubChem ID: 83392203
• Update Time: 2025-05-20

2-2-fluoro-5-(trifluoromethyl)phenylpiperidine Chemical and Physical Properties

Names and Identifiers

• 2-2-fluoro-5-(trifluoromethyl)phenylpiperidine
• 1270390-69-6
• EN300-1933392
• 2-[2-fluoro-5-(trifluoromethyl)phenyl]piperidine

• Inchi： 1S/C12H13F4N/c13-10-5-4-8(12(14,15)16)7-9(10)11-3-1-2-6-17-11/h4-5,7,11,17H,1-3,6H2
• InChI Key： PSZVFWDWPOGNML-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(F)(F)F)C=C1C1CCCCN1

Computed Properties

• Exact Mass: 247.09841207g/mol
• Monoisotopic Mass: 247.09841207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 2-2-fluoro-5-(trifluoromethyl)phenylpiperidine

2-2-Fluoro-5-(Trifluoromethyl)phenylpiperidine (CAS No. 1270390-69-6): An Overview of a Promising Compound in Medicinal Chemistry

2-2-Fluoro-5-(trifluoromethyl)phenylpiperidine (CAS No. 1270390-69-6) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of piperidines, which are widely used in the development of pharmaceuticals for their ability to modulate various biological targets.

The chemical structure of 2-2-fluoro-5-(trifluoromethyl)phenylpiperidine features a piperidine ring substituted with a fluoro and a trifluoromethyl group on the phenyl ring. The presence of these fluorine atoms imparts significant electronic and steric effects, which can influence the compound's pharmacological properties. Specifically, the trifluoromethyl group enhances lipophilicity and metabolic stability, while the fluoro substitution can improve binding affinity and selectivity for specific receptors.

Recent studies have highlighted the potential of 2-2-fluoro-5-(trifluoromethyl)phenylpiperidine in various therapeutic areas. One notable application is in the treatment of neurological disorders, such as Parkinson's disease and Alzheimer's disease. Research has shown that this compound can act as a potent modulator of dopamine and serotonin receptors, which are key neurotransmitters involved in these conditions. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-2-fluoro-5-(trifluoromethyl)phenylpiperidine exhibits high affinity for dopamine D₃ receptors, making it a promising candidate for developing novel treatments for Parkinson's disease.

In addition to its potential in neurology, 2-2-fluoro-5-(trifluoromethyl)phenylpiperidine has also shown promise in oncology. Preclinical studies have indicated that this compound can inhibit the growth of certain cancer cells by targeting specific signaling pathways. A recent study published in Cancer Research reported that 2-2-fluoro-5-(trifluoromethyl)phenylpiperidine effectively inhibits the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. This finding suggests that the compound could be developed into a new class of anticancer agents with broad-spectrum activity.

The synthesis of 2-2-fluoro-5-(trifluoromethyl)phenylpiperidine has been extensively studied, and several efficient routes have been developed to produce this compound on a large scale. One common synthetic approach involves the reaction of 2-fluoro-5-trifluoromethylbenzaldehyde with piperidine under mild conditions. This method yields high purity and good yields, making it suitable for both research and industrial applications.

The safety profile of 2-2-fluoro-5-(trifluoromethyl)phenylpiperidine has also been evaluated in preclinical studies. Toxicity assays have shown that this compound exhibits low toxicity at therapeutic concentrations, which is a crucial factor for its potential use in drug development. However, further clinical trials are necessary to fully assess its safety and efficacy in humans.

In conclusion, 2-2-fluoro-5-(trifluoromethyl)phenylpiperidine (CAS No. 1270390-69-6) is a promising compound with diverse applications in medicinal chemistry. Its unique structural features and favorable pharmacological properties make it an attractive candidate for developing new treatments for neurological disorders and cancer. Ongoing research continues to explore its full potential, and future studies are expected to provide more insights into its mechanisms of action and therapeutic benefits.